Cas no 2171491-05-5 (3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171491-05-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6197242
• PubChem ID: 165809159
• Update Time: 2025-07-09

3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid
• EN300-1481354
• 3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidine-3-carboxylic acid
• 2171491-05-5

• Inchi： 1S/C28H34N2O5/c1-4-18(3)24(25(31)30-15-14-28(5-2,17-30)26(32)33)29-27(34)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23-24H,4-5,14-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： NKNOQGKFHHVUNJ-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(C(C(C)CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid

3-Ethyl-1-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic Acid (CAS No. 2171491-05-5)

The compound 3-Ethyl-1-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid, with CAS number 2171491-05-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a pyrrolidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and various substituents that contribute to its unique chemical properties.

The molecular structure of this compound is characterized by a pyrrolidine ring, which serves as the central framework. Attached to this ring are several functional groups, including an ethyl group, a methyl group, and a Fmoc group. The Fmoc group, specifically {(9H-fluoren-9-yl)methoxycarbonyl}, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests potential applications in drug design and development, particularly in the synthesis of bioactive molecules.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The combination of the pyrrolidine ring and the Fmoc group creates a molecule with unique pharmacokinetic properties, making it a promising candidate for further research. Additionally, the presence of multiple substituents allows for extensive chemical modification, enabling researchers to explore various structural analogs and their biological activities.

One of the key areas of interest for this compound is its potential role in peptide-based drug delivery systems. The Fmoc group has been extensively used in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This property makes it an ideal component for constructing bioactive peptides with specific functionalities.

Furthermore, the pyrrolidine ring in this compound contributes to its lipophilic nature, which is crucial for membrane permeability and bioavailability. This characteristic makes it particularly suitable for applications in drug design where efficient delivery across biological barriers is essential.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of this compound. Molecular docking studies have revealed potential binding affinities with various protein targets, suggesting its potential role as a modulator of key biological pathways. These findings underscore the importance of further experimental validation to confirm its therapeutic potential.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, esterifications, and deprotection reactions. The use of high-yielding reactions and efficient purification techniques ensures that the compound can be synthesized on a scale suitable for preclinical studies.

The application of this compound extends beyond pharmacology into materials science. Its unique structure makes it a candidate for use in polymer synthesis or as a building block in supramolecular chemistry. The ability to modify its substituents provides researchers with a versatile platform for exploring new materials with tailored properties.

In conclusion, 3-Ethyl-1-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid (CAS No. 2171491-05-5) represents a significant advancement in organic chemistry. Its complex structure and versatile functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative therapeutic agents and advanced materials.